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Compound of Interest

Compound Name: Magnesium methoxide

Cat. No.: B093110 Get Quote

In-Depth Technical Guide to Magnesium
Methoxide
For Researchers, Scientists, and Drug Development Professionals

Core Identification and Properties
Magnesium methoxide, a metal alkoxide with the chemical formula C₂H₆MgO₂, is a versatile

and reactive compound utilized in a range of chemical syntheses. It is most commonly

available as a solution in methanol, appearing as a colorless to light yellow liquid.[1][2] The

solid form is a white powder.[3]

CAS Number: 109-88-6[4][5]

This guide provides a comprehensive overview of magnesium methoxide's physical

properties, synthesis, handling protocols, and key applications, with a focus on its catalytic

activity.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of magnesium
methoxide. It is important to note that many of the reported values, such as flash point and

density, pertain to its commercially available solution in methanol (typically 6-10 wt%).
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Property Value Source(s)

Molecular Formula C₂H₆MgO₂ [4][5]

Molecular Weight 86.37 g/mol [4][6]

Appearance

White powder (solid); Colorless

to light yellow liquid (in

methanol solution)

[1][2][3]

Density
0.816 g/mL at 25 °C (for 6-10

wt% solution in methanol)
[4][6]

Melting Point
No data available for the pure

solid
[1][2]

Boiling Point
No data available for the pure

solid
[1][2]

Flash Point
14 °C / 57.2 °F (for 7-8%

solution in methanol)
[1][2]

Solubility
Soluble in chloroform and

methanol; reacts with water.
[4]

Refractive Index
n20/D 1.3381 (for 6-10 wt%

solution in methanol)
[4][6]

Experimental Protocols
Synthesis of Magnesium Methoxide
The direct synthesis of magnesium methoxide involves the reaction of magnesium metal with

anhydrous methanol.[7] The reaction is typically carried out under an inert atmosphere to

prevent side reactions with moisture and carbon dioxide.

Materials:

Magnesium turnings or ribbon

Anhydrous methanol
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Iodine crystal (optional, as an initiator)

Nitrogen or Argon gas for inert atmosphere

Equipment:

Three-necked round-bottom flask

Reflux condenser

Stirring apparatus (magnetic or mechanical)

Heating mantle

Gas inlet for inert gas

Procedure:

Set up the reaction apparatus and ensure it is thoroughly dried.

Place the magnesium metal in the flask.

Flush the system with an inert gas (e.g., nitrogen) to remove air and moisture.

Add anhydrous methanol to the flask, ensuring the magnesium is completely covered.

If the reaction does not initiate, a small crystal of iodine can be added.

Gently heat the mixture to reflux while stirring. The reaction is evidenced by the evolution of

hydrogen gas.

Continue the reaction until the magnesium is completely consumed.

The resulting product is a solution of magnesium methoxide in methanol. To obtain solid

magnesium methoxide, the excess methanol can be removed under reduced pressure.

Handling and Safety Precautions
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Magnesium methoxide is a flammable and moisture-sensitive compound.[1] It should be

handled in a well-ventilated fume hood, under an inert atmosphere, and away from sources of

ignition.[8] Personal protective equipment, including safety goggles, flame-retardant gloves,

and a lab coat, should be worn.[1] In case of fire, use carbon dioxide, dry chemical powder, or

a foam extinguisher. Do not use water, as it reacts with magnesium methoxide.

Applications in Research and Development
Magnesium methoxide serves as a strong base and a precursor for other magnesium

compounds, finding utility in various organic and inorganic syntheses.

Catalysis in Organic Synthesis
Magnesium methoxide is an effective catalyst in several organic transformations, most

notably in transesterification and condensation reactions.

Transesterification for Biodiesel Production: It is used as a solid base catalyst for the

transesterification of triglycerides with methanol to produce fatty acid methyl esters

(biodiesel).

Aldol and Claisen Condensations: As a strong base, it can be employed to generate enolates

from carbonyl compounds, which are key intermediates in aldol and Claisen condensation

reactions for the formation of carbon-carbon bonds.

Deprotection of Esters: Magnesium methoxide can be used for the selective deprotection

of esters.

Materials Science
Synthesis of High-Purity Magnesium Oxide: It is a key precursor in the sol-gel synthesis of

high-purity magnesium oxide (MgO) nanoparticles and aerogels. These materials have

applications in catalysis, ceramics, and as adsorbents.[9]

Formation of Thin Films: Magnesium methoxide is used to create thin films of magnesium

oxide.

Reaction Mechanism and Visualization
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Catalytic Cycle of Transesterification
The following diagram illustrates a plausible mechanism for the transesterification of an ester

with methanol, catalyzed by magnesium methoxide. The magnesium center acts as a Lewis

acid, activating the ester carbonyl group, while the methoxide ion acts as a nucleophile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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